molecular formula C20H21N3O3S B2844585 3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone CAS No. 325995-47-9

3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone

Cat. No. B2844585
CAS RN: 325995-47-9
M. Wt: 383.47
InChI Key: NIHLCNUDXCHTOH-CIAFOILYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone is a chemical compound with the linear formula C20H21N3O3S . It is a member of benzaldehydes and a dimethoxybenzene .


Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C20H21N3O3S . More detailed structural information or 3D conformations are not available in the search results.

Scientific Research Applications

Synthesis and Characterization

  • Metal Complexes Formation

    The synthesis of metal complexes using hydrazone derivatives, including those similar to 3,4-Dimethoxybenzaldehyde hydrazones, has been explored for their potential in optical studies. Metal complexes with Cr(III), Fe(III), Co(II), and Ni(II) were synthesized and characterized, revealing different geometrical structures and optical properties, indicating their utility in material science applications (Mekkey, Mal, & Kadhim, 2020).

  • Catalysis

    Hydrazones and their metal complexes have been investigated for their catalytic applications. For instance, molybdenum(VI) complexes with thiazole-hydrazone ligands encapsulated in zeolite Y have demonstrated significant catalytic efficiency and reusability in the oxidation of primary alcohols and hydrocarbons, showcasing their potential in green chemistry and industrial processes (Ghorbanloo & Alamooti, 2017).

  • Fluorescent Chemosensors

    The development of fluorescent chemosensors using pyrazoline derivatives synthesized from reactions involving 3,4-dimethoxyphenyl compounds has been reported. These chemosensors show selective detection capabilities for Fe3+ metal ions, indicating their importance in environmental monitoring and biomedical diagnostics (Khan, 2020).

Material Science Applications

  • Optical Properties: The study of optical properties of hydrazone derivatives and their metal complexes provides insights into their potential applications in designing new optical materials. The investigation of absorption spectra, energy gaps, and other optical parameters contributes to the development of materials with specific optical characteristics (Mekkey, Mal, & Kadhim, 2020).

Antibacterial and Antifungal Activities

  • Biomedical Applications: Some hydrazone compounds have been tested for their antibacterial and antifungal activities, showing effectiveness against various strains of bacteria and fungi. This highlights their potential in developing new antimicrobial agents (He & Xue, 2021).

Safety And Hazards

While specific safety and hazard information for 3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone is not available, general safety measures for handling similar compounds include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .

properties

IUPAC Name

N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-4-(4-ethoxyphenyl)-1,3-thiazol-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N3O3S/c1-4-26-16-8-6-15(7-9-16)17-13-27-20(22-17)23-21-12-14-5-10-18(24-2)19(11-14)25-3/h5-13H,4H2,1-3H3,(H,22,23)/b21-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NIHLCNUDXCHTOH-CIAFOILYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=CSC(=N2)NN=CC3=CC(=C(C=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC1=CC=C(C=C1)C2=CSC(=N2)N/N=C/C3=CC(=C(C=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.